Cas no 3862-25-7 (7a-Hydroxy-4-cholesten-3-one)

• Product Name: 7a-Hydroxy-4-cholesten-3-one
• CAS No: 3862-25-7
• Molecular Formula: C₂₇H₄₄O₂
• Molecular Weight: 400.64
• CID: 825733
• PubChem ID: 329757894

7a-Hydroxy-4-cholesten-3-one Properties

Names and Identifiers

• 7α-Hydroxy-4-cholesten-3-one
• (7R,8S,9S,10R,13R,14S,17R)-7-hydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• Cholest-4-en-3-one, 7-hydroxy-, (7alpha)-
• Cholest-4-en-7alpha-ol-3-one
• 7alpha-Hydroxy-4-cholesten-3-one
• 7A-HYDROXY-4-CHOLESTEN-3-ONE
• 7a-hydroxy-cholestene-3-one
• 7alpha-Hydroxycholest-4-en-3-one
• 7-Hydroxycholest-4-en-3-one
• A-Hydroxy-4-cholesten-3-one
• 7α-Hydroxycholest-4-en-3-one
• 111107
• 7 α-3ox-C
• 7HCO
• α-HC
• C4; α-HC; α-HC; 7HCO; 7 α-3ox-C; 111107
• MS-26816
• 7 alpha-3ox-C
• Q4644247
• AKOS027320761
• (7R,8S,9S,10R,13R,14S,17R)-7-Hydroxy-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• DTXSID10191938
• 7?-HYDROXY-4-CHOLESTEN-3-ONE
• (7alpha)-7-Hydroxycholest-4-en-3-one
• PD080599
• 7
• 7-alpha-hydroxy-4-cholesten-3-one
• CS-0059449
• BIDD:PXR0048
• 7-a-hydroxy-4-cholesten-3-one
• NS00122290
• 7-alpha-hydroxycholest-4-en-3-one
• 7 alpha -Hydroxy-4-cholesten-3-one
• 4-Cholesten-7-alpha-ol-3-one
• LMST04030123
• 3862-25-7
• SCHEMBL178019
• GLXC-26103
• (7R,8S,9S,10R,13R,17R)-7-hydroxy-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• 7a-Hydroxy-4-cholesten-3-one-12alpha
• CHEMBL4285345
• HY-113259
• 7alpha-Hydroxy-4-cholesten-3-one, >=95.0% (HPLC)
• 7-hydroxy-4-cholesten-3-one
• 7 alpha-hydroxy-4-cholesten-3-one
• C05455
• 4-cholesten-7alpha-ol-3-one
• 7-a-hydroxycholest-4-en-3-one
• CHEBI:17899
• G12798

• MDL： MFCD00870345
• InChIKey： IOIZWEJGGCZDOL-RQDYSCIWSA-N
• Inchi： InChI=1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h15,17-18,21-25,29H,6-14,16H2,1-5H3/t18-,21-,22+,23+,24-,25+,26+,27-/m1/s1
• SMILES： CC(C)CCC[C@@H](C)[C@H]1CC[C@H]2[C@H]3[C@H](CC[C@]12C)[C@@]4(C)CCC(=O)C=C4C[C@H]3O

Computed Properties

• Exact Mass: 400.33400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 400.334
• Heavy Atom Count: 29
• Complexity: 663
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 6.56770
• PSA: 37.30000
• Refractive Index: 1.53
• Boiling Point: 516.7°C at 760 mmHg
• Melting Point: 182-184°C
• Flash Point: 185.8±23.2 °C
• Color/Form: NA
• Density: 1.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives